Cas no 98072-28-7 (1,2-Benzenedicarboxylicacid, 2-ethylhexyl isotridecyl ester (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, 2-ethylhexyl isotridecyl ester (9CI)
• CAS No: 98072-28-7
• MF: C₂₉H₄₈O₄
• MW: 460.689029693604
• CID: 810842
• PubChem ID: 113428
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 2-ethylhexyl isotridecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 2-ethylhexyl isotridecyl ester (9CI)
• 2-ethylhexyl isotridecyl phthalate
• 2-O-(2-ethylhexyl) 1-O-(11-methyldodecyl) benzene-1,2-dicarboxylate
• 98072-28-7
• 2-Ethylhexyl 11-methyldodecyl benzene-1,2-dicarboxylate
• NS00122565
• DTXSID20913466
• EINECS 308-479-0

• Inchi： 1S/C29H48O4/c1-5-7-19-25(6-2)23-33-29(31)27-21-16-15-20-26(27)28(30)32-22-17-13-11-9-8-10-12-14-18-24(3)4/h15-16,20-21,24-25H,5-14,17-19,22-23H2,1-4H3
• InChI Key： JLZDOEXOFXXVSP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCCCCC(C)C)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 460.355
• Monoisotopic Mass: 460.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 21
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 435.7°Cat760mmHg
• Flash Point: 233.2°C
• Refractive Index: 1.486